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Compound of Interest

Compound Name: 3-Methyl-2-butanol

Cat. No.: B147160

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 3-Methyl-2-butanol (CAS No. 598-75-4). Tailored for researchers,
scientists, and drug development professionals, the following procedural guidance is designed
to ensure the safe and compliant use of this chemical in a laboratory setting. 3-Methyl-2-
butanol is a flammable liquid and vapor that is harmful if inhaled and may cause respiratory

irritation.[1][2][3][4] Adherence to these safety measures is critical for minimizing exposure and
mitigating risks.

Chemical Properties and Exposure Limits

Understanding the quantitative data of 3-Methyl-2-butanol is foundational to its safe handling.

The following tables summarize its key physical properties and occupational exposure limits.

Table 1: Chemical and Physical Properties of 3-Methyl-2-butanol
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Property

Value

Molecular Formula

CsH120[2]

Molecular Weight 88.15 g/mol [2][5]

Appearance Clear, colorless liquid[1][5][6]
Boiling Point 112 °C[2][6][7]

Flash Point 34 °C - 39 °C (closed cup)[1][4]
Density 0.818 g/mL at 20-25 °C[4][5]

Vapor Pressure

3 hPa at 20 °C[4]

Solubility in Water

56 g/L (Slightly soluble)[2][4][7]

Lower Explosion Limit

1.2% (VIV)[1][4][6]

Upper Explosion Limit

8.0% - 10.5% (V/v)[1][4][6]

Table 2: Occupational Exposure Limits

Regulatory Body Limit Type Value (ppm) Value (mg/m?3)
USA - OSHA 8-hr TWA 100 360

Germany (AGS) 8-hr TWA 20 73

Germany (AGS) Short-term (15 min) 40 146

Austria 8-hr TWA 100 360

Austria Short-term 200 720

Denmark 8-hr TWA 100 360

Denmark Short-term 200 720

Source:[3]

Personal Protective Equipment (PPE)
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Proper selection and use of PPE are critical to minimize exposure and ensure personal safety

when handling 3-Methyl-2-butanol.[8] All PPE must be inspected for integrity before each use.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Category

Type

Rationale & Best Practices

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or chemical

splash goggles.

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes and
vapors.[3][8][9]

Skin Protection

Chemical-impermeable gloves

(e.g., Butyl rubber, Neoprene).
[8]

Inspect gloves prior to use.
Breakthrough times vary by
material and manufacturer;
always consult the
manufacturer's specific

chemical resistance data.[8]

Fire/flame resistant and

impervious clothing.[3][8]

Provides protection against
skin contact and potential flash

fires.

Respiratory Protection

NIOSH/MSHA-approved
respirator with organic vapor

cartridges.

Use when engineering controls
are insufficient, if exposure
limits are exceeded, or if
irritation is experienced.[1][3]
[8] For spills or emergencies, a
full-face respirator or a self-
contained breathing apparatus

(SCBA) may be necessary.[8]

Operational Plan: Safe Handling Protocol

A systematic approach to handling ensures a safe laboratory environment. Facilities storing or

utilizing this material should be equipped with an eyewash station and a safety shower.[1][9]

e Ventilation: Always handle 3-Methyl-2-butanol in a well-ventilated area, such as a chemical

fume hood, to keep airborne concentrations low.[3][9][10]
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e Ignition Source Control: This chemical is flammable. Keep it away from all sources of
ignition, including heat, sparks, and open flames.[1][4][9] Do not smoke in the handling area.

[4]

« Static Discharge Prevention: Ground and bond containers and receiving equipment during
transfer to prevent the buildup of static electricity.[4][9]

o Safe Equipment: Use only non-sparking, explosion-proof tools and equipment.[1][3][9]

o Personal Hygiene: Avoid contact with skin and eyes and do not breathe vapors or mist.[1][9]
Wash hands thoroughly with soap and water after handling.[11] Contaminated work clothes
should be laundered separately.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammables.[1][4] Keep it separated from strong oxidizing agents and reducing agents.[1]

[61[9]
Emergency Protocol: Spill Response
Immediate and correct response to a spill is crucial to prevent injury and further contamination.
o Evacuate and Isolate: Immediately clear the area of all personnel.
o Control Ignition Sources: Remove all sources of ignition from the spill area.[3][9][11]
» Ventilate: Increase ventilation to the area, if safe to do so.

o Don PPE: Before re-entering the area, don the appropriate PPE as outlined in Table 3,
including respiratory protection.[3][8]

o Containment: Stop the leak if it is safe to do so. Contain the spill using inert, non-combustible
absorbent material such as sand, earth, or vermiculite.[1][3][9]

o Cleanup: Use spark-proof tools to carefully collect the absorbed material and place it into a
suitable, closed, and properly labeled container for disposal.[3][9][11]

» Decontamination: Clean the spill area thoroughly with soap and water.
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+ Disposal: Dispose of the waste material according to the disposal plan.

Spill Detected

Evacuate & Isolate Area

'

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Labeled Container
for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for 3-Methyl-2-butanol Spill Response.
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Disposal Plan

Proper disposal of 3-Methyl-2-butanol and contaminated materials is essential to ensure
environmental compliance and safety.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste according to US EPA guidelines (40 CFR Parts
261.3) and consult state and local regulations for complete and accurate classification.[1]

o Disposal Method: Dispose of contents and containers at an approved waste disposal facility.
[3][9][12] This should be done in accordance with all applicable federal, state, and local
environmental regulations.

o Container Disposal: Do not reuse empty containers.[12] They may contain explosive vapors
and should be decontaminated and disposed of properly.[11] Observe all label safeguards
until the container is cleaned and destroyed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methyl-2-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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